Cas no 74413-12-0 (2H-1,4-Benzoxazine, 6-methyl-3-phenyl-, 4-oxide)

• Product name: 2H-1,4-Benzoxazine, 6-methyl-3-phenyl-, 4-oxide
• CAS No: 74413-12-0
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 541084
• PubChem ID: 12520038

2H-1,4-Benzoxazine, 6-methyl-3-phenyl-, 4-oxide Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine, 6-methyl-3-phenyl-, 4-oxide
• 6-methyl-4-oxido-3-phenyl-2H-1,4-benzoxazin-4-ium
• 6-Methyl-4-oxo-3-phenyl-2H-1,4lambda~5~-benzoxazine
• DTXSID00501163
• 74413-12-0

• Inchi： InChI=1S/C15H13NO2/c1-11-7-8-15-13(9-11)16(17)14(10-18-15)12-5-3-2-4-6-12/h2-9H,10H2,1H3
• InChI Key： VDTGQFPYEZUFAO-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)OCC(=[N+]2[O-])C3=CC=CC=C3

Computed Properties

• Exact Mass: 239.09469
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 38Ų

Experimental Properties

• PSA: 35.3